molecular formula C14H13BrO2 B8589099 1,3-Dioxolane, 2-(bromomethyl)-2-(2-naphthalenyl)- CAS No. 60207-23-0

1,3-Dioxolane, 2-(bromomethyl)-2-(2-naphthalenyl)-

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CAS No.: 60207-23-0
M. Wt: 293.15 g/mol
InChI Key: ICBRDCHYCWKNBH-UHFFFAOYSA-N
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Description

1,3-Dioxolane, 2-(bromomethyl)-2-(2-naphthalenyl)- is a useful research compound. Its molecular formula is C14H13BrO2 and its molecular weight is 293.15 g/mol. The purity is usually 95%.
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Properties

CAS No.

60207-23-0

Molecular Formula

C14H13BrO2

Molecular Weight

293.15 g/mol

IUPAC Name

2-(bromomethyl)-2-naphthalen-2-yl-1,3-dioxolane

InChI

InChI=1S/C14H13BrO2/c15-10-14(16-7-8-17-14)13-6-5-11-3-1-2-4-12(11)9-13/h1-6,9H,7-8,10H2

InChI Key

ICBRDCHYCWKNBH-UHFFFAOYSA-N

Canonical SMILES

C1COC(O1)(CBr)C2=CC3=CC=CC=C3C=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of 74.4 parts of 2-bromo-1-(2-naphthalenyl)-1-ethanone in 240 parts of butanol are added successively 3 parts of 4-methylbenzenesulfonic acid and 270 parts of benzene. Then there are added dropwise 28 parts of 1,2-butanediol. Upon completion, stirring is continued overnight at reflux temperature. The reaction mixture is evaporated. The residue is dissolved in 2,2'-oxybispropane and the solution is stirred with a diluted sodium hydroxide solution. The layers are separated and the aqueous phase is extracted with 2,2'-oxybispropane. The extract is neutralized with water, dried, filtered and evaporated. The oily residue is crystallized from methanol. The product is filtered off and recrystallized from methanol, yielding 41 parts of 2-(bromomethyl)-2-(2-naphthalenyl)-1,3-dioxolane; mp. 64° C.
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Synthesis routes and methods II

Procedure details

To a stirred solution of 74.4 parts of 2-bromo-1-(2-naphthalenyl)-1-ethanone in 240 parts of butanol are added successively 3 parts of 4-methylbenzenesulfonic acid and 270 parts of benzene. Then there are added dropwise 28 parts of 1,2-ethanediol. Upon completion, stirring is continued overnight at reflux temperature. The reaction mixture is evaporated. The residue is dissolved in 2,2'-oxybispropane and the solution is stirred with a diluted sodium hydroxide solution. The layers are separated and the aqueous phase is extracted with 2,2'-oxybispropane. The extract is neutralized with water, dried, filtered and evaporated. The oily residue is crystallized from methanol. The product is filtered off and recrystallized from methanol, yielding 41 parts of 2-(bromomethyl)-2-(2-naphthalenyl)-1,3-dioxolane; mp. 64° C.
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